Cas no 827320-61-6 (Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1))

• Product Name: Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1)
• CAS No: 827320-61-6
• MF: C₉H₁₅NO₇S₂
• MW: 313.347900629044
• CID: 684852
• PubChem ID: 24851225
• Update Time: 2025-10-31

Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1)
• hydrogen sulfate,4-pyridin-1-ium-1-ylbutane-1-sulfonic acid
• N-BUTYLSULFONATE PYRIDINIUM HYDROGENSULFATE
• 1-(4-SULFOBUTYL)PYRIDIN-1-IUM HYDROGEN SULFATE
• DTXSID80647710
• E85269
• hydrogen sulfate;4-pyridin-1-ium-1-ylbutane-1-sulfonic acid
• 1-(4-Sulfobutyl)pyridin-1-iumhydrogensulfate
• 827320-61-6

• Inchi： 1S/C9H13NO3S.H2O4S/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10;1-5(2,3)4/h1-3,6-7H,4-5,8-9H2;(H2,1,2,3,4)
• InChI Key： QPABZHYKFUAWHQ-UHFFFAOYSA-N
• SMILES： S(CCCC[N+]1C=CC=CC=1)(=O)(=O)O.S(=O)(=O)([O-])O

Computed Properties

• Exact Mass: 313.02899416g/mol
• Monoisotopic Mass: 313.02899416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Additional information on Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1)

Introduction to Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) (CAS No. 827320-61-6)

Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1), with the CAS number 827320-61-6, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is a quaternary ammonium salt, characterized by its pyridinium core and a sulfonate group attached to a butyl chain. The structure of this compound imparts it with both hydrophilic and hydrophobic properties, making it an interesting candidate for a variety of applications.

The chemical structure of Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) consists of a pyridinium ring with a butyl sulfonate group attached to the nitrogen atom. The pyridinium ring is a six-membered aromatic ring with a positive charge on the nitrogen atom, which is stabilized by resonance. The sulfonate group (-SO₃^-) provides the compound with strong hydrophilic properties, while the butyl chain contributes to its hydrophobic nature. This dual functionality makes the compound suitable for use in surfactants, detergents, and other applications where amphiphilic properties are desired.

In the context of medicinal chemistry, Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) has been explored for its potential as an antimicrobial agent. Recent studies have shown that quaternary ammonium compounds like this one exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of the bacterial cell membrane, leading to cell death. This property makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant bacteria.

Beyond its antimicrobial properties, Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) has also been investigated for its potential use in drug delivery systems. The amphiphilic nature of the compound allows it to form micelles or vesicles in aqueous solutions, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property is particularly useful for improving the delivery of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

In materials science, Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) has been utilized as a surfactant in the synthesis of nanoparticles and other advanced materials. The ability of this compound to lower surface tension and stabilize colloidal systems makes it valuable in processes such as emulsion polymerization and nanoparticle synthesis. Recent research has demonstrated that using this compound as a surfactant can lead to the formation of highly uniform and stable nanoparticles with controlled size and shape.

The environmental impact of Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1)

In conclusion, Pyridinium, 1-(4-sulfobutyl)-, sulfate (1:1) (CAS No. 827320-61-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique chemical structure endows it with valuable properties such as amphiphilicity, antimicrobial activity, and surfactant behavior. Ongoing research continues to explore new uses and optimize its performance in various applications.